Cas no 1018434-64-4 ((αR)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride)

• Product Name: (αR)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride
• CAS No: 1018434-64-4
• MF: C₈H₁₀ClF₂N
• MW: 193.62150812149
• MDL: MFCD26572458
• CID: 4567573
• Update Time: 2025-05-20

(αR)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (αR)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride
• -(Difluoromethyl)-benzenemethanamineHydrochloride
• Benzenemethanamine, α-(difluoromethyl)-, hydrochloride (1:1), (αR)-
• (R)-2,2-Difluoro-1-phenylethanamine hydrochloride

• MDL： MFCD26572458
• Inchi： 1S/C8H9F2N.ClH/c9-8(10)7(11)6-4-2-1-3-5-6;/h1-5,7-8H,11H2;1H/t7-;/m1./s1
• InChI Key： PRPURMZIWSKOBV-OGFXRTJISA-N
• SMILES： [C@H](C1C=CC=CC=1)(N)C(F)F.Cl

Computed Properties

• Exact Mass: 193.046983g/mol
• Monoisotopic Mass: 193.046983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 193.62g/mol
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: NA

(αR)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (αR)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride

Comprehensive Overview of (αR)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride (CAS No. 1018434-64-4)

(αR)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride (CAS No. 1018434-64-4) is a chiral organic compound featuring a difluoromethyl group attached to a benzenemethanamine backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for experimental and industrial use.

Researchers and chemists often search for CAS 1018434-64-4 to explore its synthetic pathways, stereochemical properties, and potential as an intermediate in drug discovery. The compound's chiral center at the α-position is particularly noteworthy, as it influences its biological activity and interaction with enzymes or receptors. Recent studies highlight its relevance in the development of fluorinated pharmaceuticals, a growing trend in medicinal chemistry due to fluorine's ability to improve metabolic stability and bioavailability.

In the context of green chemistry and sustainable synthesis, (αR)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride has been investigated for its role in catalytic asymmetric reactions. The incorporation of fluorine atoms into organic molecules is a hot topic, as it often enhances their physicochemical properties. This aligns with the increasing demand for eco-friendly synthetic methods and high-value chemical intermediates in the pharmaceutical industry.

Another area of interest is the compound's potential application in central nervous system (CNS) drug development. The benzenemethanamine scaffold is a common motif in neuroactive compounds, and the difluoromethyl group may modulate its pharmacokinetic profile. Researchers frequently inquire about its synthetic availability, purity standards, and regulatory status, reflecting the compound's growing importance in preclinical studies.

From a commercial perspective, suppliers and manufacturers emphasize the need for high-purity (αR)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride to meet the stringent requirements of pharmaceutical R&D. The compound's CAS registry number (1018434-64-4) serves as a critical identifier for procurement and regulatory compliance. Additionally, its storage conditions and handling protocols are frequently discussed to ensure optimal stability and safety in laboratory settings.

In summary, (αR)-α-(Difluoromethyl)-benzenemethanamine Hydrochloride (CAS No. 1018434-64-4) represents a versatile and valuable compound in modern chemical research. Its applications span drug discovery, asymmetric synthesis, and material science, making it a subject of ongoing exploration. As the demand for fluorinated building blocks and chiral intermediates continues to rise, this compound is poised to play a pivotal role in advancing scientific and industrial innovation.